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Compound of Interest

Compound Name: RMC-4550

Cat. No.: B610504 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Application, and Disposal of the SHP2 Inhibitor, RMC-4550.

This document provides critical safety and logistical information for the handling and use of

RMC-4550, a potent and selective allosteric inhibitor of SHP2. Adherence to these guidelines is

essential to ensure laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling Protocols
RMC-4550 is a potent anti-cancer agent and should be handled with care, following all

institutional and national safety regulations for hazardous compounds.

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is mandatory when handling RMC-4550 in

either solid or solution form.
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PPE Category Specification Rationale

Hand Protection
Double chemotherapy gloves

(nitrile or latex)

Provides maximum protection

against accidental skin

contact. The outer glove

should be changed

immediately if contaminated.

Eye Protection
Safety goggles or a full-face

shield

Protects against splashes or

aerosols of the compound.

Body Protection

Solid-front, disposable barrier

gown with long sleeves and

tight-fitting cuffs

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a certified chemical

fume hood or a Class II B2

biological safety cabinet that is

exhausted to the outside.

Minimizes the risk of inhalation

of the compound, especially

when handling the solid form

or preparing solutions.

Engineering Controls:

All manipulations of RMC-4550, including weighing, reconstitution, and addition to experimental

systems, must be performed in a certified chemical fume hood or an appropriate biological

safety cabinet.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and copious amounts of water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.
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Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Operational Plans: Reconstitution and Storage
Proper preparation and storage of RMC-4550 solutions are critical for experimental

reproducibility and to maintain the compound's stability.

Reconstitution:

RMC-4550 is typically supplied as a solid. The compound is soluble in DMSO.[1][2]

Recommended Solvents and Storage:

Solvent Storage Temperature Stability

Dimethyl Sulfoxide (DMSO) -20°C or -80°C

Stock solutions in DMSO can

be stored for extended periods

at low temperatures.

Stock Solution Preparation (Example):

To prepare a 10 mM stock solution of RMC-4550 (Molecular Weight: 437.4 g/mol ), dissolve

4.37 mg of the compound in 1 mL of DMSO. Vortex thoroughly to ensure complete dissolution.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Disposal Plan
As an antineoplastic agent, RMC-4550 and all contaminated materials must be disposed of as

hazardous chemical waste.[3]
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Waste Type Disposal Procedure

Unused RMC-4550 (solid or solution)
Collect in a designated, properly labeled

hazardous waste container.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated chemotherapy waste

container.

Contaminated PPE (gloves, gown)

Place in a sealed bag within the chemical fume

hood/BSC and then into the chemotherapy

waste container.

Sharps (needles, syringes)

If empty, dispose of in a sharps container for

chemotherapy waste. If containing residual

RMC-4550, dispose of as hazardous chemical

waste in a designated sharps container.[3]

Mechanism of Action and Signaling Pathway
RMC-4550 is a potent, selective, and allosteric inhibitor of Src homology region 2 domain-

containing phosphatase 2 (SHP2).[4][5] SHP2 is a non-receptor protein tyrosine phosphatase

that plays a crucial role in signal transduction downstream of receptor tyrosine kinases (RTKs),

regulating the RAS/MAPK and PI3K/AKT signaling pathways.[6][7] By stabilizing the auto-

inhibited conformation of SHP2, RMC-4550 prevents its activation and subsequent

downstream signaling, leading to reduced cell proliferation and survival in cancer cells with

aberrant RAS/MAPK pathway activation.[4][5]
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Simplified SHP2 Signaling Pathway and Inhibition by RMC-4550
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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